Cas no 77670-43-0 (Benzoic acid, 3-(cyanomethyl)-4-methoxy-)

• Product name: Benzoic acid, 3-(cyanomethyl)-4-methoxy-
• CAS No: 77670-43-0
• MF: C₁₀H₉NO₃
• MW: 191.18336
• CID: 1788585
• PubChem ID: 18626089

Benzoic acid, 3-(cyanomethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(cyanomethyl)-4-methoxy-
• 77670-43-0
• 3-(cyanomethyl)-4-methoxybenzoic acid
• DTXSID501285789
• SCHEMBL6818070

• Inchi： InChI=1S/C10H9NO3/c1-14-9-3-2-8(10(12)13)6-7(9)4-5-11/h2-3,6H,4H2,1H3,(H,12,13)
• InChI Key： XMFKAJBPHGWHAL-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C(=O)O)CC#N

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3Ų